![molecular formula C9H22ClN3O2S B1448732 [(2-Amino-1-cyclopentylethyl)sulfamoyl]dimethylamine hydrochloride CAS No. 1803583-28-9](/img/structure/B1448732.png)
[(2-Amino-1-cyclopentylethyl)sulfamoyl]dimethylamine hydrochloride
Overview
Description
Scientific Research Applications
Chemical Synthesis and Reactivity
Research has demonstrated that derivatives of sulfamoyl and dimethylamine, related to “[(2-Amino-1-cyclopentylethyl)sulfamoyl]dimethylamine hydrochloride,” are pivotal in the synthesis of complex molecules. For instance, sulfamoyl chloride derivatives have been utilized in the sulfamoylation reactions of hydroxyl groups, showing significant acceleration in reaction speed when using N, N-dimethylacetamide or 1-methyl-2-pyrrolidone as solvents compared to traditional methods. This advancement enables the production of target sulfamates with high yield and without the need for a base, indicating an efficient pathway for synthesizing sulfamoylated compounds (Okada, Iwashita, & Koizumi, 2000).
Photolabeling and Detection Applications
Dansylchloride, a derivative closely related to the chemical structure of interest, has been utilized for the cytofluorometric determination of lysine, showcasing its specificity for amino groups when carried out in ethanol. This application emphasizes the potential of related compounds in biochemical assays for detecting and quantifying specific amino acids in biological samples, thereby contributing valuable tools for biochemical research (Rosselet & Ruch, 1968).
Synthetic Applications in Medicinal Chemistry
The sulfamoyl and dimethylamine functionalities of the molecule have been explored in the context of synthesizing novel bioactive compounds. For instance, sulfamoyl azides, generated from secondary amines, have been shown to react with alkynes to form 1-sulfamoyl-1,2,3-triazoles. These compounds serve as shelf-stable precursors for rhodium azavinyl carbenes, which are highly reactive intermediates capable of undergoing a variety of reactions, including asymmetric additions to olefins. This method highlights the role of sulfamoyl and dimethylamine derivatives in facilitating the synthesis of structurally complex and potentially bioactive molecules, opening avenues for pharmaceutical research and development (Culhane & Fokin, 2011).
Safety and Hazards
properties
IUPAC Name |
[2-amino-1-(dimethylsulfamoylamino)ethyl]cyclopentane;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H21N3O2S.ClH/c1-12(2)15(13,14)11-9(7-10)8-5-3-4-6-8;/h8-9,11H,3-7,10H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKABBQPMNDLQAE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)NC(CN)C1CCCC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H22ClN3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.81 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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